Cas no 1226429-12-4 (2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(3-nitrophenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole)

• Product Name: 2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(3-nitrophenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole
• CAS No: 1226429-12-4
• MF: C₂₃H₁₅F₄N₃O₃S
• MW: 489.442117929459
• CID: 5444820
• PubChem ID: 49672765
• Update Time: 2025-06-03

2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(3-nitrophenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-[(4-fluorophenyl)methylsulfanyl]-5-(3-nitrophenyl)-1-[4-(trifluoromethoxy)phenyl]imidazole
• F2964-3624
• 1226429-12-4
• AKOS024478314
• 2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(3-nitrophenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole
• 2-((4-fluorobenzyl)thio)-5-(3-nitrophenyl)-1-(4-(trifluoromethoxy)phenyl)-1H-imidazole
• 2-[[(4-Fluorophenyl)methyl]thio]-5-(3-nitrophenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole

• Inchi： 1S/C23H15F4N3O3S/c24-17-6-4-15(5-7-17)14-34-22-28-13-21(16-2-1-3-19(12-16)30(31)32)29(22)18-8-10-20(11-9-18)33-23(25,26)27/h1-13H,14H2
• InChI Key： LLKQCMLJTQWYQY-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(F)C=C2)N(C2=CC=C(OC(F)(F)F)C=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Computed Properties

• Exact Mass: 489.07702517g/mol
• Monoisotopic Mass: 489.07702517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 613.5±65.0 °C(Predicted)
• pka: 1.46±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(3-nitrophenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole

Compound CAS No. 1226429-12-4: 2-{[(4-Fluorophenyl)methyl]sulfanyl}-5-(3-nitrophenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole

The compound with CAS No. 1226429-12-4, named 2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(3-nitrophenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole, is a highly specialized organic compound with a complex structure. This compound belongs to the class of imidazoles, which are five-membered heterocyclic compounds with two nitrogen atoms in the ring. The presence of multiple functional groups, including a sulfanyl group, a nitro group, and a trifluoromethoxy group, makes this compound particularly interesting for various applications in the fields of pharmacology, material science, and organic synthesis.

The sulfanyl group (-S-) in the molecule plays a crucial role in modulating the electronic properties of the compound. This group is attached to a fluorophenyl methyl substituent, which introduces additional electronic effects due to the electron-withdrawing nature of the fluorine atom. The nitro group (-NO₂) attached to the phenyl ring further enhances the electron-deficient nature of the molecule, making it potentially reactive in certain chemical transformations.

The trifluoromethoxy group (-OCF₃) is another key feature of this compound. This group is known for its strong electron-withdrawing effect and high stability due to the trifluoromethyl substituent. The presence of this group on the phenyl ring not only increases the molecular weight but also contributes to the overall hydrophobicity of the compound, which can be advantageous in drug design for improving bioavailability.

The imidazole ring itself is a versatile structure that can participate in various hydrogen bonding interactions and π-π stacking, making it suitable for applications in supramolecular chemistry and crystal engineering. Recent studies have shown that imidazole-based compounds can form stable supramolecular assemblies, which have potential applications in drug delivery systems and nanotechnology.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and oxidation steps. The synthesis typically starts with an imidazole derivative, which is then functionalized with the desired substituents using appropriate reagents and reaction conditions. The introduction of the sulfanyl group and nitro group requires careful control over reaction conditions to ensure high yields and purity.

The application of this compound is currently being explored in several research areas. In pharmacology, imidazole derivatives are known for their potential as kinase inhibitors and anti-inflammatory agents. The presence of electron-withdrawing groups like nitro and trifluoromethoxy may enhance the binding affinity of this compound to specific protein targets, making it a promising candidate for drug development.

In material science, this compound has shown potential as a building block for constructing advanced materials with tailored electronic properties. The combination of sulfur-based functionality and fluorinated groups can lead to materials with unique optical and electronic characteristics, suitable for applications in organic electronics and optoelectronics.

Recent research has also focused on understanding the photophysical properties of this compound. Studies have demonstrated that the sulfanyl group can act as an efficient electron donor, while the nitro group serves as an electron acceptor, creating an internal charge transfer system within the molecule. This property makes it a candidate for use in light-harvesting materials and photovoltaic devices.

In conclusion, CAS No. 1226429-12-4 represents a sophisticated organic compound with a rich structural complexity and diverse functional groups. Its unique combination of sulfur-based functionality, nitro groups, and trifluoromethoxy substituents positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover its potential, this compound is likely to play an increasingly important role in advancing fields such as drug discovery, material science, and organic electronics.